3-(4-fluorobenzyl)-8-(2-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-6-(2-methoxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H22FN5O3/c1-14-15(2)30-20-21(26-23(30)29(14)18-7-5-6-8-19(18)33-4)27(3)24(32)28(22(20)31)13-16-9-11-17(25)12-10-16/h5-12H,13H2,1-4H3
• InChI Key: OIJHLOUNKAFQLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=CC=C4OC)N(C(=O)N(C3=O)CC5=CC=C(C=C5)F)C)C
• Molecular Formula: C24H22FN5O3
• Molecular Weight: 447.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include parameters such as molecular weight, density, boiling point, and others. For this compound, the molecular weight is 447.47.

Scientific Research Applications

Synthesis and Biological Evaluation

Synthesis and Evaluation of Antidepressant and Anxiolytic Agents : A study conducted by Zagórska et al. (2016) focused on synthesizing and evaluating derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione for their potential as antidepressant and anxiolytic agents. This research identified compounds with potent serotonin receptor affinity and phosphodiesterase inhibitor activity, highlighting the relevance of fluorinated arylpiperazinylalkyl derivatives in developing lead compounds for treating depression and anxiety disorders (Zagórska et al., 2016).

Antimycobacterial Activity : Miranda and Gundersen (2009) explored the synthesis of 4-substituted 1-(p-methoxybenzyl)imidazoles to mimic the structure of highly potent antimycobacterial purines. Their research aimed to develop compounds with potential antimycobacterial activity, providing a basis for further investigation into imidazole derivatives as antimycobacterial agents (Miranda & Gundersen, 2009).

Molecular Stability and Structure

Electron Delocalization Influence : Hobbs et al. (2010) studied the influence of electron delocalization on the stability and structure of potential N-heterocyclic carbene precursors, focusing on compounds with N-fluorophenyl substituents. This research contributes to understanding the electronic properties of imidazole derivatives, which is crucial for their application in various chemical reactions and as ligands in organometallic chemistry (Hobbs et al., 2010).

Antiviral Activity

Synthesis and Antiviral Activity of Nucleosides : Kim et al. (1978) detailed the chemical synthesis of imidazo[1,2-a]-s-triazine nucleosides and their antiviral activity. This pioneering work laid the groundwork for developing purine analogues with potential antiviral properties, specifically targeting herpes, rhino, and parainfluenza viruses (Kim et al., 1978).

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and harmful effects. One study reports the antidepressant-like properties and safety profile evaluation of some 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives.